![molecular formula C7H13ClN2O B6360823 (8aS)-Hexahydro-pyrrolo[1,2-a]pyrazin-6(2H)-one HCl CAS No. 2445347-90-8](/img/structure/B6360823.png)
(8aS)-Hexahydro-pyrrolo[1,2-a]pyrazin-6(2H)-one HCl
Description
“(8aS)-Hexahydro-pyrrolo[1,2-a]pyrazin-6(2H)-one HCl” is a chemical compound with a complex structure. It belongs to the class of compounds known as pyrazines, which are nitrogen-containing six-membered heterocyclic rings . Many derivatives of pyrazines are identified as bioactive molecules .
Molecular Structure Analysis
The molecular structure of similar compounds has been analyzed. For example, the compound “(8aS)-1,2,3,4,6,7,8,8a-octahydropyrrolo [1,2-a]pyrazin-2-ium” has a molecular formula of C7H15N2+ and a molecular weight of 127.21 g/mol . The exact molecular structure of “this compound” would need to be determined through techniques such as X-ray crystallography or NMR spectroscopy .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been reported. For example, the compound “(8aS)-1,2,3,4,6,7,8,8a-octahydropyrrolo [1,2-a]pyrazin-2-ium” has a topological polar surface area of 19.8 Ų and a complexity of 103 . The specific physical and chemical properties of “this compound” would need to be determined experimentally .Safety and Hazards
The safety and hazards associated with the use of pyrazine derivatives would depend on their specific chemical structure and intended use. For example, the compound “(7R,8aS)-Octahydropyrrolo [1,2-a]pyrazin-7-ol” is reported to be harmful if swallowed . The specific safety and hazards of “(8aS)-Hexahydro-pyrrolo[1,2-a]pyrazin-6(2H)-one HCl” would need to be evaluated according to regulatory standards .
Future Directions
The future directions for the study and application of “(8aS)-Hexahydro-pyrrolo[1,2-a]pyrazin-6(2H)-one HCl” could involve further investigation into its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. Additionally, its potential bioactivity could be explored for possible applications in drug development .
properties
IUPAC Name |
(8aS)-2,3,4,7,8,8a-hexahydro-1H-pyrrolo[1,2-a]pyrazin-6-one;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12N2O.ClH/c10-7-2-1-6-5-8-3-4-9(6)7;/h6,8H,1-5H2;1H/t6-;/m0./s1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKMZMDVFKFXHKK-RGMNGODLSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N2C1CNCC2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC(=O)N2[C@@H]1CNCC2.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
176.64 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Methyl 4-iodobicyclo[2.2.2]octane-1-carboxylate](/img/structure/B6360752.png)
![2,10-Diaza-9-(3-bromo-4-methoxyphenyl)-5,5,13-trimethyltricyclo[9.4.0.0<3,8>]pentadeca-1(11),3(8),12,14-tetraen-7-one](/img/structure/B6360805.png)
![(R)-6,6a,7,8,9,10-Hexahydro-5H-pyrido[1,2-a]quinoxaline](/img/structure/B6360840.png)
![(S)-6,6a,7,8,9,10-Hexahydro-5H-pyrido[1,2-a]quinoxaline](/img/structure/B6360846.png)
![4-Bromo-[1,5]naphthyridine dihydrobromide](/img/structure/B6360850.png)